Cas no 62077-30-9 (Benzenamine, 2,3,4-trichloro-6-methyl-)

• Product Name: Benzenamine, 2,3,4-trichloro-6-methyl-
• CAS No: 62077-30-9
• MF: C₇H₆Cl₃N
• MW: 210.488238811493
• CID: 458960
• PubChem ID: 20273448
• Update Time: 2025-04-19

Benzenamine, 2,3,4-trichloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3,4-trichloro-6-methyl-
• 2,3,4-trichloro-6-methylaniline
• 62077-30-9
• DTXSID10604472
• SCHEMBL10944970

• Inchi： 1S/C7H6Cl3N/c1-3-2-4(8)5(9)6(10)7(3)11/h2H,11H2,1H3
• InChI Key： FBHJFDRYHRDILH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C)=C1N)Cl)Cl

Computed Properties

• Exact Mass: 208.95678
• Monoisotopic Mass: 208.956582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02